Cas no 6953-67-9 (Benzenemethanol, a-ethynyl-3,4-dimethoxy-)

• Product Name: Benzenemethanol, a-ethynyl-3,4-dimethoxy-
• CAS No: 6953-67-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD03938247
• CID: 525846
• PubChem ID: 236412
• Update Time: 2025-10-29

Benzenemethanol, a-ethynyl-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-3,4-dimethoxy-
• 1-(3,4-dimethoxyphenyl)prop-2-yn-1-ol
• 3,4-Dimethoxyvalerophenon
• 3',4'-dimethoxyvalerophenone
• QSTWINSINQGTDH-UHFFFAOYSA-N
• Benzenemethanol, a-ethynyl-3,4-dimethoxy
• 1-(3,4-Dimethoxyphenyl)-2-propyn-1-ol
• SCHEMBL6968952
• AKOS014243852
• SY045246
• 3-(3,4-dimethoxyphenyl)-3-hydroxy-1-propyne
• A914578
• NSC-38872
• NSC38872
• 6953-67-9
• AC6640
• DTXSID801284261
• MFCD03938247
• NSC 38872
• alpha-Ethynyl-3,4-dimethoxybenzenemethanol

• MDL： MFCD03938247
• Inchi： 1S/C11H12O3/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3/h1,5-7,9,12H,2-3H3
• InChI Key： QSTWINSINQGTDH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C#C)O)=C1)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 1.37040

Additional information on Benzenemethanol, a-ethynyl-3,4-dimethoxy-

Comprehensive Overview of Benzenemethanol, a-ethynyl-3,4-dimethoxy- (CAS No. 6953-67-9): Properties, Applications, and Industry Insights

Benzenemethanol, a-ethynyl-3,4-dimethoxy- (CAS No. 6953-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This compound, characterized by its unique ethynyl and dimethoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzene ring with methoxy and ethynyl substituents, enables diverse reactivity, making it valuable for designing complex molecules.

In recent years, the demand for a-ethynyl-3,4-dimethoxybenzenemethanol has surged due to its role in developing novel pharmaceutical intermediates. Researchers highlight its potential in synthesizing bioactive compounds, particularly in neurology and oncology applications. A trending topic in 2024 is the exploration of sustainable synthesis methods for such intermediates, aligning with the global push for green chemistry. Questions like "How to optimize the yield of Benzenemethanol, a-ethynyl-3,4-dimethoxy-?" or "What are the latest catalysts for its production?" dominate academic forums and search engines.

The compound’s physicochemical properties further enhance its utility. With a molecular formula of C₁₁H₁₂O₃, it exhibits moderate solubility in polar solvents like ethanol and DMSO, facilitating its use in laboratory-scale reactions. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor given its application in high-value chemical synthesis.

Industry experts emphasize the growing relevance of CAS No. 6953-67-9 in material science. Its aromatic core and alkyne functionality allow for integration into polymeric materials and coating additives, addressing queries like "Can a-ethynyl-3,4-dimethoxybenzenemethanol improve polymer thermal stability?" Startups are also exploring its use in electronic materials, leveraging its conjugated system for organic semiconductors.

From a regulatory perspective, Benzenemethanol, a-ethynyl-3,4-dimethoxy- is not classified as hazardous under major chemical inventories, though proper handling protocols are recommended. Safety data sheets (SDS) advise storage in cool, dry conditions to prevent degradation. This aligns with the broader industry focus on chemical safety and workplace compliance, topics frequently searched by professionals.

Future prospects for CAS No. 6953-67-9 include its potential in catalysis and asymmetric synthesis. Recent patents highlight its use in chiral auxiliaries, answering niche queries like "How to derivatize a-ethynyl-3,4-dimethoxybenzenemethanol for enantioselective reactions?" Collaborative efforts between academia and industry aim to scale production while minimizing environmental impact, a key concern for ESG-focused investors.

In summary, Benzenemethanol, a-ethynyl-3,4-dimethoxy- exemplifies the intersection of innovation and practical application in modern chemistry. Its adaptability across pharmaceuticals, materials, and green chemistry ensures sustained interest, driven by both scientific curiosity and industrial demand.